Cas no 87956-09-0 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 1-[4-[4-(4-acetyl-5-methyl-1H-pyrrol-3-yl)phenyl]-2-methyl-1H-pyrrol-3-yl]ethanone
- 87956-09-0
- NSC-380201
- DTXSID10321697
- NSC380201
-
-
- Inchi: InChI=1S/C20H20N2O2/c1-11-19(13(3)23)17(9-21-11)15-5-7-16(8-6-15)18-10-22-12(2)20(18)14(4)24/h5-10,21-22H,1-4H3
- InChI Key: ZPIAAANWMLCHKE-UHFFFAOYSA-N
- SMILES: CC1=C(C(=CN1)C2=CC=C(C=C2)C3=CNC(=C3C(=O)C)C)C(=O)C
Computed Properties
- Exact Mass: 320.152477885g/mol
- Monoisotopic Mass: 320.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 65.7Ų
Related Literature
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Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
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Anthony W. Thomas,Paula K. Kuroishi,Maria M. Pérez-Madrigal,Andrew K. Whittaker,Andrew P. Dove Polym. Chem., 2017,8, 5082-5090
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Yuan Chen,Xue-Rui Wei,Ru Sun,Yu-Jie Xu Anal. Methods, 2019,11, 3523-3531
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Lei Li,Hui Li,Xiao Cheng Zeng Chem. Commun., 2015,51, 9535-9538
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